Cas no 2903-34-6 (Benzenesulfonamide,N-(4-chlorophenyl)-4-methyl-)

• Product Name: Benzenesulfonamide,N-(4-chlorophenyl)-4-methyl-
• CAS No: 2903-34-6
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• MDL: MFCD00145000
• CID: 271166
• PubChem ID: 76182
• Update Time: 2025-04-19

Benzenesulfonamide,N-(4-chlorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(4-chlorophenyl)-4-methyl-
• N-(4-chlorophenyl)-4-methylbenzenesulfonamide
• N-(4-Chlorophenyl)-p-toluenesulfonamide
• N-(4-CHLOROPHENYL)-P-TOLUENESULFONAMIDE (PRACT)
• 4-chloro-N-tosylaniline
• 4-methyl-N-(4-chlorophenyl)benzenesulfonamide
• Benzenesulfonamide,N-(4-chlorophenyl)-4-methyl
• N-(4-chloro-phenyl)-4-methyl-benzenesulfonamide
• N-Tosyl-p-chloraniline
• N-tosyl-p-chloroaniline
• p-Toluenesulfonanilide,4'-chloro
• 2903-34-6
• SR-01000200669
• NSC74681
• BS-49341
• p-chlorophenyl p-tolyl sulfonamide
• AKOS002963381
• AE-848/00888028
• NSC-74681
• N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide
• AB00076557-01
• Cambridge id 5245596
• DTXSID9062693
• CS-0320542
• CHEMBL181809
• NS00028606
• NSC 74681
• CBDivE_008857
• NCIOpen2_004054
• 4'-Chloro-p-toluenesulfonannilide
• SCHEMBL2136408
• Benzenesulfonamide, N-(4-chlorophenyl)-4-methyl-
• N-(4-Chlorophenyl)-4-methylbenzenesulfonamide #
• MFCD00145000
• 2-(4-Nitrophenoxy)ethylmethacrylate
• SR-01000200669-1
• FT-0703798
• XNT5GR7Z83
• p-Toluenesulfonanilide, 4'-chloro-
• AB11008
• 4'-chloro-p-toluenesulfonanilide
• EINECS 220-801-0
• N-(p-Chlorophenyl)-p-toluenesulphonamide
• STK414080

• MDL： MFCD00145000
• Inchi： 1S/C13H12ClNO2S/c1-10-2-8-13(9-3-10)18(16,17)15-12-6-4-11(14)5-7-12/h2-9,15H,1H3
• InChI Key： DOPAQNXFOIXWPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 281.02800
• Monoisotopic Mass: 281.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.362
• Melting Point: 118-122 °C
• Boiling Point: 416.7°Cat760mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.627
• PSA: 54.55000
• LogP: 4.60300
• Solubility: Not determined

Benzenesulfonamide,N-(4-chlorophenyl)-4-methyl- Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds